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Compound of Interest

Compound Name: Sodium 3-Bromopropanesulfonate

Cat. No.: B1292497 Get Quote

An In-Depth Technical Guide to 3-Bromopropanesulfonic Acid Sodium Salt

Introduction
3-Bromopropanesulfonic acid sodium salt (CAS No. 55788-44-8) is a versatile bifunctional

organic compound of significant interest to researchers in organic synthesis, materials science,

and drug development. Its molecular structure features a terminal sulfonate group, which

imparts high water solubility, and a reactive alkyl bromide, which allows for a variety of

nucleophilic substitution reactions. This unique combination makes it a valuable intermediate

and building block for introducing a sulfopropyl moiety into target molecules.[1]

This technical guide provides a comprehensive literature review of 3-Bromopropanesulfonic

acid sodium salt, detailing its chemical and physical properties, synthesis methodologies, key

applications, and safety protocols. The information is intended for researchers, scientists, and

drug development professionals seeking to leverage this reagent in their work.

Physicochemical and Spectroscopic Properties
3-Bromopropanesulfonic acid sodium salt is typically a white to light yellow crystalline powder.

[2] Its properties are well-documented across various chemical suppliers and databases. A

summary of its key quantitative data is presented below.

Table 1: Physicochemical Properties of 3-Bromopropanesulfonic Acid Sodium Salt
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Property Value Source(s)

CAS Number 55788-44-8 [3][4]

Molecular Formula C₃H₆BrNaO₃S [3][5]

Molecular Weight 225.03 - 225.04 g/mol [2][4][5]

Appearance
White to light yellow

powder/crystal
[2][6]

Melting Point 257-262 °C (decomposes) [5][7]

Purity
≥95%, ≥97%, >98% (Varies by

supplier)
[2][4][5][8]

Solubility Soluble in water [2]

Storage Temperature
Room Temperature, Inert

Atmosphere
[5][8]

Table 2: Chemical Identifiers and Descriptors

Identifier Value Source(s)

IUPAC Name
sodium;3-bromopropane-1-

sulfonate
[5]

Synonyms
Sodium 3-

bromopropanesulfonate
[2][5]

InChI Key
LNZDAVYFINUYOH-

UHFFFAOYSA-M
[4][5]

InChI

1S/C3H7BrO3S.Na/c4-2-1-3-

8(5,6)7;/h1-3H2,

(H,5,6,7);/q;+1/p-1

[4][5]

SMILES C(CBr)CS(=O)(=O)[O-].[Na+] [8]

MDL Number MFCD00024999 [4][5]

Topological Polar Surface Area 65.6 Å² [5]
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Synthesis and Manufacturing
While multiple synthetic routes are conceivable, the most direct and efficient method inferred

from the literature is the nucleophilic ring-opening of 1,3-propane sultone. This reaction is a

common strategy for introducing sulfopropyl groups onto various molecules.[5] The strained

ring of the sultone is readily opened by a range of nucleophiles, including halide ions.[5][9]

Representative Experimental Protocol: Synthesis from
1,3-Propane Sultone
The following protocol is a representative procedure for the synthesis of 3-

Bromopropanesulfonic acid sodium salt based on the established reactivity of 1,3-propane

sultone.[9]

Materials:

1,3-Propane Sultone

Sodium Bromide (NaBr), anhydrous

Acetonitrile, anhydrous

Diethyl ether

Procedure:

Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer,

reflux condenser, and nitrogen inlet, add anhydrous sodium bromide (1.1 equivalents) and

anhydrous acetonitrile.

Addition of Sultone: While stirring the suspension under a nitrogen atmosphere, add 1,3-

propane sultone (1.0 equivalent) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-24

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC)

or ¹H NMR by observing the disappearance of the 1,3-propane sultone starting material.
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Isolation: After the reaction is complete, cool the mixture to room temperature. The white

precipitate of the product, 3-Bromopropanesulfonic acid sodium salt, will form.

Purification: Filter the solid product under vacuum. Wash the collected solid with cold

acetonitrile to remove any unreacted starting materials, followed by a wash with diethyl ether

to facilitate drying.

Drying: Dry the purified white solid in a vacuum oven at 50-60°C to yield the final product.
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Figure 1: Synthesis workflow for 3-Bromopropanesulfonic acid sodium salt.
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Applications in Research and Development
The dual functionality of 3-Bromopropanesulfonic acid sodium salt makes it a valuable reagent

in several fields, from pharmaceutical development to materials science.

Organic Synthesis Intermediate
The primary utility of this compound is as an organic building block.[1] The bromine atom

serves as a good leaving group in nucleophilic substitution reactions, allowing for the covalent

attachment of the sulfopropyl group to a wide range of substrates, including amines, alcohols,

and thiols. This process, known as sulfopropylation, is a key method for introducing the highly

polar sulfonate group, which can dramatically increase the water solubility of organic

molecules.[5]

Pharmaceutical and Biochemical Applications
Solubility Enhancement: In drug development, improving the aqueous solubility of an active

pharmaceutical ingredient (API) is a critical challenge. The introduction of ionic groups, such

as sulfonates, is a well-established strategy to enhance solubility and, consequently,

bioavailability. 3-Bromopropanesulfonic acid sodium salt can be used to modify drug

candidates containing nucleophilic functional groups for this purpose.

Synthesis of Zwitterionic Materials: The compound is an ideal reagent for creating

zwitterionic structures, particularly sulfobetaines. Tertiary amines, for example, can be

quaternized by the alkyl bromide, resulting in a molecule with a permanent positive charge

(quaternary ammonium) and a permanent negative charge (sulfonate). Such zwitterionic

materials are known for their exceptional hydrophilicity and resistance to nonspecific protein

adsorption, making them crucial for developing antifouling surfaces on biomedical devices,

drug delivery vehicles, and medical implants.[2]

Potential Antimicrobial Agent: Some studies have investigated the compound as a proton

donor and have observed its interaction with bacterial cell membranes, suggesting it may

have potential for use as an antimicrobial agent.[3]
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Figure 2: Workflow for synthesizing zwitterionic compounds.

Industrial Applications
Beyond the laboratory, 3-Bromopropanesulfonic acid sodium salt has found utility in several

industrial processes:

Petroleum Industry: It is used as an additive in drilling, completion, and workover fluids, and

for modifying the permeability of underground formations.[6]

Textile Industry: The compound is used for the anionization of cotton, which can improve dye

uptake and other fabric properties.[6]

Surfactant Production: It acts as a sulfonated chain modifier in the synthesis of specialty

surfactants.[6]

Safety and Handling
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3-Bromopropanesulfonic acid sodium salt is an irritant. Standard laboratory safety precautions

should be strictly followed, including the use of personal protective equipment (PPE) such as

gloves, safety goggles, and a lab coat. All handling should be performed in a well-ventilated

area or a chemical fume hood.

Table 3: GHS Hazard and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Code Statement Source(s)

Hazard H315 Causes skin irritation. [5]

H319
Causes serious eye

irritation.
[5]

H335
May cause respiratory

irritation.
[5]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[5]

P264
Wash skin thoroughly

after handling.
[4]

P271

Use only outdoors or

in a well-ventilated

area.

[4]

P280

Wear protective

gloves/eye

protection/face

protection.

[4]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[4]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4]

Conclusion
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3-Bromopropanesulfonic acid sodium salt is a highly functional and valuable chemical

intermediate. Its ability to introduce the hydrophilic sulfopropyl group via its reactive alkyl

bromide handle makes it a powerful tool for modifying a wide array of molecules. Key

applications in enhancing the solubility of pharmaceuticals, synthesizing zwitterionic materials

for biocompatible surfaces, and various industrial processes underscore its importance. A

thorough understanding of its properties, synthesis, and safe handling procedures is essential

for researchers aiming to exploit its full potential in chemical and materials innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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